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Compound of Interest

Compound Name:
1-Bromo-2,4-dichloro-3-

methylbenzene

Cat. No.: B1284043 Get Quote

Technical Support Center: 1-Bromo-2,4-dichloro-3-
methylbenzene
Disclaimer: The information provided herein is compiled from data on structurally similar

compounds. A specific Safety Data Sheet (SDS) for 1-Bromo-2,4-dichloro-3-methylbenzene
is not readily available. This guide is intended for use by qualified professionals, including

researchers, scientists, and drug development experts, who must conduct a thorough risk

assessment before handling this chemical. All procedures should be performed in compliance

with local, regional, and national regulations.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Bromo-2,4-dichloro-3-methylbenzene?

Based on data for structurally similar compounds, 1-Bromo-2,4-dichloro-3-methylbenzene is

expected to be hazardous. The primary concerns include:

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]
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Harmful if Swallowed: May be harmful if ingested.[3]

Q2: What Personal Protective Equipment (PPE) is required when handling this compound?

To minimize exposure, the following PPE should be used:

Engineering Controls: Work should be conducted in a well-ventilated chemical fume hood.

An eyewash station and safety shower must be readily accessible.[4][5]

Eye Protection: Wear chemical safety goggles and a face shield.[4][6]

Hand Protection: Use compatible, chemical-resistant gloves (e.g., nitrile rubber).[4][5]

Skin and Body Protection: A lab coat and appropriate protective clothing are necessary to

prevent skin contact.[4][5]

Q3: What are the proper storage conditions for 1-Bromo-2,4-dichloro-3-methylbenzene?

Proper storage is crucial for maintaining chemical stability and safety.

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][5][6]

Store away from heat, sparks, open flames, and other sources of ignition.[6]

Avoid contact with incompatible materials such as strong oxidizing agents.[6]

Store in a locked cabinet or area.[6][7]

Q4: How should I dispose of waste containing 1-Bromo-2,4-dichloro-3-methylbenzene?

This material should be treated as hazardous waste.[4][5]

Disposal Method: Waste should be disposed of by a licensed professional waste disposal

service. A common method is to dissolve the material in a combustible solvent and burn it in

a chemical incinerator equipped with an afterburner and scrubber.[4]

Regulatory Compliance: All disposal practices must adhere strictly to local, state, and federal

regulations.[5]
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Container Disposal: Do not reuse empty containers. They should be treated as hazardous

waste and disposed of accordingly.[4]

Troubleshooting Guides
Issue: A small amount of the compound has spilled on a gloved hand.

Solution: Immediately remove the contaminated glove without touching the outer surface

with bare skin. Wash hands thoroughly with soap and water. Dispose of the contaminated

glove as hazardous waste.[4]

Issue: The container is opened, and the compound appears to be fuming.

Explanation: While not explicitly documented for this specific compound, fuming can indicate

a reaction with moisture or air, or that the compound has a high vapor pressure.

Action: Ensure all handling is done within a certified chemical fume hood. If fuming is

excessive, close the container if safe to do so and re-evaluate your handling procedure and

risk assessment.

Issue: Accidental skin or eye contact has occurred.

First Aid - Skin Contact: Immediately take off all contaminated clothing. Rinse the affected

skin area with plenty of soap and water for at least 15 minutes.[6] Seek medical attention if

irritation persists.[6]

First Aid - Eye Contact: Immediately rinse eyes cautiously with plenty of water for several

minutes, including under the eyelids.[6][7] Remove contact lenses if present and easy to do.

Continue rinsing for at least 15 minutes and seek immediate medical attention from an

ophthalmologist.

First Aid - Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

If the person is not breathing, give artificial respiration. Seek immediate medical attention.[6]

[7][8]

First Aid - Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give

anything by mouth to an unconscious person. Call a physician or poison control center
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immediately.

Quantitative Data Summary
The following table summarizes key quantitative data for 1-Bromo-2,4-dichloro-3-
methylbenzene and a structurally similar isomer, 2-Bromo-1,3-dichloro-4-methylbenzene.

Property

1-Bromo-2,4-
dichloro-3-
methylbenzene
(Calculated/Predict
ed)

2-Bromo-1,3-
dichloro-4-
methylbenzene[2]

1-Bromo-2,4-
dichlorobenzene[9]

Molecular Formula C₇H₅BrCl₂ C₇H₅BrCl₂ C₆H₃BrCl₂

Molecular Weight 239.92 g/mol 239.92 g/mol 225.90 g/mol

Appearance Solid (Predicted) Not Available
White to off-white

solid

Melting Point Not Available Not Available 26-30 °C

Boiling Point Not Available Not Available Not Available

Flash Point Not Available Not Available 98 °C (closed cup)[9]

Experimental Protocols
Protocol 1: Small Spill Decontamination
This protocol is for spills of less than 50 mL in a chemical fume hood.

Restrict Access: Ensure the spill is contained within the fume hood. Alert others in the

laboratory.

Wear PPE: Don appropriate PPE, including a lab coat, chemical safety goggles, a face

shield, and double-layered chemical-resistant gloves.

Containment: Cover the spill with an inert absorbent material such as sand, vermiculite, or a

commercial chemical absorbent.[3][4][5]
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Collection: Carefully scoop the absorbed material into a designated, labeled, and sealable

hazardous waste container.[4][5]

Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

acetone, ethanol), followed by a thorough wash with soap and water.

Waste Disposal: All contaminated materials, including absorbent, cloths, and PPE, must be

placed in the hazardous waste container.

Reporting: Report the incident to the laboratory supervisor or safety officer.

Protocol 2: Waste Characterization and Disposal
Waste Segregation: Do not mix 1-Bromo-2,4-dichloro-3-methylbenzene waste with other

waste streams unless compatibility is confirmed. Keep in original or appropriately labeled

containers.

Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste" and the full

chemical name: "1-Bromo-2,4-dichloro-3-methylbenzene".

Container Integrity: Use only approved, sealed, and non-reactive containers for waste

storage. Keep containers closed when not in use.[6]

Temporary Storage: Store the sealed waste container in a designated, well-ventilated, and

secondary containment area away from incompatible materials.

Disposal Request: Arrange for pickup and disposal through your institution's environmental

health and safety office or a licensed hazardous waste contractor. Provide them with the

complete chemical information. All disposal must comply with federal, state, and local

regulations.[5]
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Preparation & Assessment
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Caption: A step-by-step workflow for responding to a chemical spill.
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Decision Logic for Waste Disposal

Characterization
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Caption: Decision-making process for the proper disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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